![molecular formula C20H22N2O3 B3846215 4-{[4-(4-acetylphenyl)-1-piperazinyl]methyl}benzoic acid](/img/structure/B3846215.png)
4-{[4-(4-acetylphenyl)-1-piperazinyl]methyl}benzoic acid
Overview
Description
4-{[4-(4-acetylphenyl)-1-piperazinyl]methyl}benzoic acid, also known as Prazosin, is a synthetic compound that belongs to the class of alpha-1 adrenergic receptor antagonists. It was first synthesized in the 1970s and has since been widely used in scientific research to study the mechanisms of action of alpha-1 adrenergic receptors and their role in various physiological processes.
Mechanism of Action
4-{[4-(4-acetylphenyl)-1-piperazinyl]methyl}benzoic acid works by selectively blocking the alpha-1 adrenergic receptors, which are found in various tissues throughout the body, including the blood vessels, prostate gland, and central nervous system. By blocking these receptors, this compound inhibits the effects of the neurotransmitter norepinephrine, which is responsible for increasing blood pressure, constricting blood vessels, and promoting smooth muscle contraction.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including a decrease in blood pressure, relaxation of smooth muscle, and inhibition of platelet aggregation. It has also been shown to have a beneficial effect on the symptoms of benign prostatic hyperplasia, such as urinary frequency and urgency.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{[4-(4-acetylphenyl)-1-piperazinyl]methyl}benzoic acid in lab experiments is its selectivity for the alpha-1 adrenergic receptors, which allows for the specific investigation of the role of these receptors in various physiological processes. However, one of the limitations of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of 4-{[4-(4-acetylphenyl)-1-piperazinyl]methyl}benzoic acid in scientific research, including the investigation of its potential therapeutic applications in the treatment of conditions such as anxiety disorders, depression, and post-traumatic stress disorder. Additionally, further research is needed to fully understand the mechanisms of action of alpha-1 adrenergic receptors and their role in various physiological processes.
Scientific Research Applications
4-{[4-(4-acetylphenyl)-1-piperazinyl]methyl}benzoic acid has been extensively used in scientific research to study the role of alpha-1 adrenergic receptors in various physiological processes, including blood pressure regulation, smooth muscle contraction, and neurotransmitter release. It has also been used to investigate the potential therapeutic applications of alpha-1 adrenergic receptor antagonists in the treatment of conditions such as hypertension, benign prostatic hyperplasia, and post-traumatic stress disorder.
Properties
IUPAC Name |
4-[[4-(4-acetylphenyl)piperazin-1-yl]methyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-15(23)17-6-8-19(9-7-17)22-12-10-21(11-13-22)14-16-2-4-18(5-3-16)20(24)25/h2-9H,10-14H2,1H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SATNOAKGJNXHIF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N2CCN(CC2)CC3=CC=C(C=C3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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